Cas no 1780752-67-1 (3,3-difluoro-3-(thiolan-3-yl)propanoic acid)

• Product Name: 3,3-difluoro-3-(thiolan-3-yl)propanoic acid
• CAS No: 1780752-67-1
• MF: C₇H₁₀F₂O₂S
• MW: 196.214908123016
• CID: 5895217
• PubChem ID: 105449790
• Update Time: 2025-10-28

3,3-difluoro-3-(thiolan-3-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3,3-difluoro-3-(thiolan-3-yl)propanoic acid
• EN300-1955939
• 1780752-67-1

• Inchi： 1S/C7H10F2O2S/c8-7(9,3-6(10)11)5-1-2-12-4-5/h5H,1-4H2,(H,10,11)
• InChI Key： FRCXLZIJGKDTFE-UHFFFAOYSA-N
• SMILES： S1CCC(C1)C(CC(=O)O)(F)F

Computed Properties

• Exact Mass: 196.03695706g/mol
• Monoisotopic Mass: 196.03695706g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 62.6Ų

Additional information on 3,3-difluoro-3-(thiolan-3-yl)propanoic acid

Comprehensive Overview of 3,3-Difluoro-3-(thiolan-3-yl)propanoic acid (CAS No. 1780752-67-1)

3,3-Difluoro-3-(thiolan-3-yl)propanoic acid (CAS No. 1780752-67-1) is a fluorinated organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The presence of both difluoro and thiolan-3-yl moieties makes this compound a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, where fluorinated compounds often exhibit enhanced metabolic stability and bioavailability.

One of the most searched questions related to 3,3-difluoro-3-(thiolan-3-yl)propanoic acid is its role in medicinal chemistry. Fluorinated compounds are known to improve the pharmacokinetic profiles of drugs, and this compound is no exception. Its thiolan-3-yl group introduces a sulfur-containing heterocycle, which can influence binding affinity to biological targets. This dual functionality makes it a valuable building block for designing novel therapeutics, especially in areas like central nervous system (CNS) disorders and anti-inflammatory agents.

Another trending topic in the scientific community is the use of fluorinated building blocks in sustainable chemistry. With increasing demand for greener synthetic routes, researchers are exploring how compounds like 3,3-difluoro-3-(thiolan-3-yl)propanoic acid can be synthesized using eco-friendly catalysts or renewable feedstocks. Searches for "fluorinated compounds in green chemistry" have surged, reflecting this shift toward environmentally conscious research.

The compound’s CAS No. 1780752-67-1 is frequently queried in databases like SciFinder and Reaxys, underscoring its importance in industrial and academic settings. Its structural similarity to other thiolane derivatives has also sparked interest in its potential as a flavoring agent or fragrance intermediate, though further studies are needed to validate these applications.

In summary, 3,3-difluoro-3-(thiolan-3-yl)propanoic acid represents a compelling case study in the intersection of fluorine chemistry and heterocyclic synthesis. Its multifaceted applications—from drug development to sustainable materials—make it a compound worth watching in the evolving landscape of organic chemistry.